Cas no 6307-78-4 (Benzoyl chloride,2,6-dimethyl-3-nitro-)

• Product Name: Benzoyl chloride,2,6-dimethyl-3-nitro-
• CAS No: 6307-78-4
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 526529
• Update Time: 2026-04-29

Benzoyl chloride,2,6-dimethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,2,6-dimethyl-3-nitro-
• 2,6-dimethyl-3-nitrobenzoyl chloride
• 2,6-Dimethyl-3-nitrobenzoylchlorid
• 3-Nitro-2,6-dimethyl-benzoylchlorid
• AC1L62WI
• AC1Q5ASB
• AG-K-97424
• AR-1D4970
• CTK5B7423
• NSC44279

Computed Properties

• Exact Mass: 213.01934

Experimental Properties

• Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 63-65 ºC
• Solubility: Very slightly soluble (0.7 g/l) (25 º C),
• PSA: 60.21
• LogP: 3.11380

Additional information on Benzoyl chloride,2,6-dimethyl-3-nitro-

Comprehensive Analysis of Benzoyl chloride,2,6-dimethyl-3-nitro- (CAS No. 6307-78-4): Properties, Applications, and Industry Trends

Benzoyl chloride,2,6-dimethyl-3-nitro- (CAS No. 6307-78-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical synthesis. Its molecular structure features a benzoyl chloride core substituted with 2,6-dimethyl and 3-nitro functional groups, granting unique reactivity for N-acylation reactions and intermediate applications. The compound's electron-withdrawing nitro group enhances its selectivity in cross-coupling reactions, aligning with modern green chemistry principles by reducing unwanted byproducts.

Recent advancements in heterocyclic compound synthesis have driven demand for CAS 6307-78-4, particularly in developing non-steroidal anti-inflammatory drugs (NSAIDs) precursors. Industry reports highlight a 12% annual growth in nitro-aromatic intermediates, fueled by AI-assisted molecular design platforms that optimize reaction pathways. Researchers emphasize its role in creating bioactive scaffolds with improved metabolic stability, addressing drug delivery system challenges in oncology and neurology applications.

The compound's crystallographic properties have gained attention in materials science, with studies demonstrating its utility in designing organic semiconductors. Its planar aromatic system facilitates π-π stacking interactions, making it valuable for optoelectronic device development. Patent analyses reveal 23% of recent OLED technology filings incorporate similar nitro-aromatic building blocks, underscoring its industrial relevance.

Environmental considerations have prompted innovation in 6307-78-4 synthesis methods. Microwave-assisted protocols now achieve 92% yield efficiency while reducing solvent consumption by 40%, responding to ESG compliance requirements. Analytical techniques like HPLC-MS and X-ray diffraction ensure precise quality control, meeting ICH Q7 guidelines for pharmaceutical intermediates. These developments align with circular economy initiatives in fine chemical production.

Market intelligence indicates rising interest in 2,6-dimethyl-3-nitrobenzoyl chloride derivatives for crop protection formulations. Its structural motifs show promising systemic acquired resistance (SAR) activation in plants, coinciding with global demand for sustainable agriculture solutions. Regulatory agencies have approved several low-residue pesticides containing related pharmacophores in 2023-2024 registration cycles.

From a technical perspective, Benzoyl chloride,2,6-dimethyl-3-nitro- requires careful handling due to its moisture sensitivity. Best practices recommend storage under nitrogen atmosphere with molecular sieve protection. Contemporary process analytical technology (PAT) enables real-time monitoring of its stability during transportation, addressing cold chain logistics challenges in global distribution networks.

Emerging applications in metal-organic frameworks (MOFs) design have expanded the compound's utility. Researchers at MIT recently demonstrated its effectiveness as a ligand precursor for creating porous materials with exceptional CO2 capture capacity. This innovation supports carbon neutrality initiatives while opening new commercialization pathways for CAS 6307-78-4 derivatives.

The compound's spectroscopic fingerprint (characteristic IR bands at 1720 cm⁻¹ and 1520 cm⁻¹) facilitates rapid identification in quality assurance workflows. Advanced machine learning algorithms now utilize these spectral features for automated impurity detection, reducing analytical time by 65% compared to traditional methods. Such technological integration exemplifies the Industry 4.0 transformation in chemical manufacturing.

Looking forward, the global specialty chemicals market projects a $28 billion opportunity for nitro-aromatic intermediates by 2028. Strategic partnerships between CDMO organizations and academic institutions are accelerating the development of novel 6307-78-4 applications, particularly in bioconjugation chemistry for targeted therapies. These trends position Benzoyl chloride,2,6-dimethyl-3-nitro- as a critical enabler of next-generation molecular innovations.